Cas no 85612-35-7 (benzyl 3-(3-indolyl)propionate)
85612-35-7 structure
Product Name:benzyl 3-(3-indolyl)propionate
CAS No:85612-35-7
MF:C18H17NO2
MW:279.333084821701
CID:2044531
Update Time:2025-03-11
benzyl 3-(3-indolyl)propionate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 3-(3-indolyl)propionate
- benzyl 3-indole propionate
- Indobine
- Benzyl 3-indolepropionate
- 1H-Indole-3-propanoic acid, phenylmethyl ester
-
- Inchi: 1S/C18H17NO2/c20-18(21-13-14-6-2-1-3-7-14)11-10-15-12-19-17-9-5-4-8-16(15)17/h1-9,12,19H,10-11,13H2
- InChI Key: FLEDMTNAZUAUSS-UHFFFAOYSA-N
- SMILES: O=C(OCC1C=CC=CC=1)CCC1C2C(=CC=CC=2)NC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- XLogP3: 2.387
Experimental Properties
- Density: 1.204±0.06 g/cm3(Predicted)
- Melting Point: 163-164 °C(Solv: methanol (67-56-1))
- Boiling Point: 460.4±25.0 °C(Predicted)
- pka: 17.11±0.30(Predicted)
benzyl 3-(3-indolyl)propionate Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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